Cas no 1448047-90-2 (N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 1448047-90-2
• MF: C₁₉H₂₁NO₅S
• MW: 375.438744306564
• CID: 6262439
• PubChem ID: 71804275
• Update Time: 2025-07-15

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide
• AKOS024556395
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-methoxy-3-methylbenzenesulfonamide
• N-[3-(1-BENZOFURAN-2-YL)-3-HYDROXYPROPYL]-4-METHOXY-3-METHYLBENZENESULFONAMIDE
• F6416-5738
• N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-4-methoxy-3-methylbenzene-1-sulfonamide
• 1448047-90-2

• Inchi： 1S/C19H21NO5S/c1-13-11-15(7-8-17(13)24-2)26(22,23)20-10-9-16(21)19-12-14-5-3-4-6-18(14)25-19/h3-8,11-12,16,20-21H,9-10H2,1-2H3
• InChI Key： XJPOXCZPFKMLCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(NCCC(C1=CC2C=CC=CC=2O1)O)(=O)=O

Computed Properties

• Exact Mass: 375.11404394g/mol
• Monoisotopic Mass: 375.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide

Professional Introduction to N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 1448047-90-2)

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 1448047-90-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications. The presence of a benzofuran moiety, along with hydroxyl, methoxy, and methyl substituents, contributes to its distinct chemical properties and potential biological activities.

The benzofuran scaffold is a well-known pharmacophore in drug discovery, often associated with bioactivities such as anti-inflammatory, antimicrobial, and antioxidant properties. In particular, the 1-benzofuran-2-yl group in this compound's structure suggests potential interactions with biological targets that are frequently explored in the development of novel therapeutic agents. The hydroxyl and methoxy groups further enhance the compound's versatility, allowing for diverse chemical modifications and functionalizations that can tailor its biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Studies have indicated that compounds with similar structural motifs may interact with enzymes and receptors involved in critical metabolic pathways. For instance, the sulfonamide group in N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide is known to modulate the activity of various enzymes, making it a valuable component in the design of drugs targeting metabolic disorders and inflammatory conditions.

In the realm of drug development, the synthesis and optimization of such compounds are often driven by their potential to address unmet medical needs. The structural complexity of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide presents both challenges and opportunities for medicinal chemists. On one hand, the multiple substituents require sophisticated synthetic strategies to achieve high yields and purity. On the other hand, these substituents offer numerous possibilities for structural diversification, which can be leveraged to improve pharmacokinetic properties and reduce side effects.

The role of sulfonamides as pharmacological agents cannot be overstated. They have a long history of use in medicine, particularly in antibiotics and anti-diabetic drugs. The sulfonamide moiety in N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-methoxy-3-methylbenzene-1-sulfonamide is expected to contribute to its interaction with biological targets by forming hydrogen bonds or participating in hydrophobic interactions. These interactions are crucial for determining the compound's efficacy and selectivity in biological systems.

Current research in medicinal chemistry emphasizes the importance of understanding structureactivity relationships (SAR) to guide the design of novel compounds. By analyzing the effects of different substituents on the biological activity of N-stuff (N-(substituted) compounds), researchers can gain insights into how specific structural features influence pharmacological outcomes. This knowledge is instrumental in developing drugs with enhanced potency, selectivity, and safety profiles.

The benzofuran component of N-3(1-be^nzxy^fraⁿ-)-3-hydroxypropyl-)-4-methyl))))))-4-methoxy^o

Recent studies have also highlighted the importance of green chemistry principles in the synthesis of complex organic molecules like N-stuff (N-(substituted) compounds). The use of sustainable solvents, catalytic methods, and efficient reaction pathways not only reduces environmental impact but also improves cost-effectiveness and scalability. These approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

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